Journal Name:Journal of Environmental Chemical Engineering
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Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-02-14 , DOI:
10.1002/fam.3132
Optical cable is an important part of modern telecommunications infrastructure. In this study, cone calorimeter experiments are conducted on the optical cables which are widely being applied in utility tunnels in China. The coupling effect of the spacing between optical cables (8, 10, 12, 15 mm) and the heat flux (30, 40, 50 kW/m2) on fire performance of optical cables is studied. It is highlighted that the optical cables conform to the ignition time model of the thermally thin material. The ignition time of the optical cables decreases when increasing the heat flux. When the heat flux is 30 kW/m2, the ignition time of the optical cable with different spacing varies greatly. When the heat flux is greater than 30 kW/m2, the difference in the ignition time between the optical cable samples with different spacing is small. Furthermore, the average mass loss rate of the optical cables increases when increasing either the heat flux or the spacing between optical cables. The heat release rate of the optical cables also increases when increasing either the heat flux or the spacing between optical cables. The curves of the heat release rate versus time show two peaks, the second one being significantly smaller.
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-04-22 , DOI:
10.1002/fam.3144
Pyrotechnic-based firefighting systems have been found to be effective in a wide variety of firefighting applications. Binders in pyrotechnic mixtures play a significant role as they consolidate the ingredients, provide excellent mechanical strength and increase the storage life. The rise in health and environmental safety concerns in recent years has directed our research towards natural binder systems of biological origins. Therefore, in this work, galactomannan, also called guar gum, was comparatively investigated against four different types of conventional binders, phenol–formaldehyde resin, ethyl cellulose, hydroxyethyl cellulose and carboxymethyl cellulose sodium salt, which are being used in aerosol-forming pyrotechnic mixtures for firefighting application. It was found that the nature of the binder in an amount of 3% by weight significantly influences the combustion behaviour, fire suppression performance, mechanical and thermal characteristics of gallic acid–KNO3–KClO3 tertiary aerosol-forming pyrotechnic mixture for fire fighting application. The safety and performance characteristics of these formulations were evaluated by conducting analyses specific to pyrotechnic formulations, that is, burn rate measurement, heat of combustion, TGA/DSC thermal analysis, hygroscopic study, compression test and n-heptane pool fire suppression test. It can be inferred from the values obtained from these analyses that guar gum is a preferred binder to the other four-binder systems for the gallic acid–KNO3–KClO3 pyrotechnic mixture.
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-07-04 , DOI:
10.1002/fam.3170
High-strength steels can be used in civil structures that demand high strength/weight ratios, but their advantages may be weakened by fire. For this reason, this study has been concerned with the mechanical properties of a type of quenched-and-tempered high-strength steel at elevated temperatures up to 800°C, the steel grade is S690. A standard axial tensile test was conducted on plate specimens with a reduced section. The test results demonstrated that the stress–strain curves of S690 steel at elevated temperatures had no distinctive yield plateau but post-yield hardening, the effective yield strengths and elastic modulus deteriorated dramatically with the increasing temperature due to microstructure changes. Besides, this study also investigated the effects of steel plate thickness on said temperature-dependent mechanical properties. The plate thicknesses are 8 and 12 mm nominally. The comparisons showed that, different from the trend at room temperature where the thinner steel plates usually have higher strength than their thicker counterparts, the thinner plates exhibited lower strengths at elevated temperatures, this implies that with the same cross-sectional area, a steel member formed by thinner plates would have a lower cross-sectional load-carrying capacity under fire.
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-12-18 , DOI:
10.1002/fam.3121
The use of mass timber in buildings instead of non-combustible materials has benefits in sustainability, aesthetics, construction times, and costs. However, the uptake of mass timber in modern construction for medium and high-rise buildings is currently hindered by uncertainty regarding safety and structural performance in fire. We attribute this to a lack of data. Insufficient understanding means that for building designs beyond the current range of experiments the fire performance is unknown. To address this uncertainty, we review the available data in the scientific literature from 63 compartment fire experiments with timber, the majority of which use cross-laminated timber (CLT). We found that most experiments reached temperatures 80–180°C greater than in non-combustible compartments. Timber ceilings have on average a 16% lower char rate than timber walls. The heat release rate contribution of timber has a positive linear relationship with charring rate, however is susceptible to significant uncertainty and variability. There are limits to the data available, particularly in large open-plan compartments of floor areas larger than 100 m2 where a wider range of heating conditions occur. Other topics where further understanding is required are compartments with exposed timber areas greater than 75%, compartments with smaller opening areas, and the hazard of smouldering following the flames. Therefore, additional research is needed to design beyond the limits, specifically in compartment size, ventilation, and timber exposure. This paper identifies correlations in the current body of experimental research to improve fire-safe design of timber buildings.
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-11-23 , DOI:
10.1002/fam.3120
RP-3 aviation kerosene is a standard fuel that is used in civil aircraft and is a substitute for Jet-A fuel. This paper investigates the combustion behaviour of RP-3 aviation kerosene in an open space in the low-pressure environment of a plateau. A series of large-scale pools with diameters ranging from 0.4 m to 2.82 m combustion experiments are performed. Typical combustion characteristic parameters, including combustion rate, flame height and axial plume temperature distribution is measured. Results show that a low-pressure environment significantly affects pool fires. With combustion rate, there is a linear variation law between oil pool size and combustion rate. The experimental data are fitted as a means of obtaining the large-scale combustion rate relationship equation at low pressure. Experimental flame height data is compared using classical prediction models. Prediction model coefficients at low pressure are determined. The axial plume temperature distribution is greater than in the literature findings due to flames becoming longer in a low-pressure environment. The three regimes in McCaffery's model are redefined and correlate well with the vertical temperature profile of the pool centreline. The results of the experimental investigation will help research fire hazards in low-pressure environments while also contributing to the provision of basic data for the development of firefighting operation strategies.
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-11-22 , DOI:
10.1002/fam.3119
The international standard ISO 5660 Cone Calorimeter test is widely used in fire research and for modeling, but not so often in legislation or requirements on products. The available acceptance criteria for products in different countries and codes have therefore been compiled and are presented in tables. Some research studies have also been included.
There are several national standards with different designation based on ISO 5660 for fire testing according to the Cone Calorimeter, for example, ASTM E1354 in the US, AS/NZS 3837 in Australia, and New Zealand.
ISO 5660 Reaction-to-fire is a small-scale test method and contains four parts:
Heat release, smoke production, and mass loss rate
Smoke production rate (dynamic measurement)
Guidance on measurement
Measurement of heat release for determination of low levels of combustibility
Part 1 is most used and heat exposure at 50 kW/m2 is preferred in research and for expressing acceptance criteria, see Table 1. In a few cases, heat exposure at 25 kW/m2 is utilized, see Table 2. Part 4 uses a larger cone heater and allows larger specimens 150 × 150 mm compared to 100 × 100 mm for the other parts. National versions of ISO 5660-4 are used in Canada as CAN/ULC-S135 and in the US as ASTM E2965.
TABLE 1. Acceptance criteria according to the Cone Calorimeter (ISO 5660-1 or equivalent test methods) at 50 kW/m2 used in codes and national regulations
Country/Code
Weathering method
Acceptance criteria
Used for
Time to ignition, s
Max HRR peak, kW/m2
Max HRR average, kW/m2
Max THR, MJ/m2
Test time, min, min
Europe
EN 16755
-
-
150 (30 s average)
20% increase compared to before weathering
10 min after ignition
Fire retardant wood products
Japan
-
-
200
-
8
20
Non-combustible products
Japan
-
-
200
-
8
10
Quasi Non-combustible products
Japan
-
-
200
-
8
5
Fire retardant products
Korea
-
-
200 (except for 20% of thickness)
Semi Non-combustible products
Korea
-
-
200 (except for 20% of thickness)
Fire retardant products
IBC International Building Code
-
-
150
-
20
-
Water resistive barriers
IBC International Building Code
-
-
400
-
-
-
Children´s play structures
IFC International Fire Code
-
-
300
-
-
-
Waste containers and similar
NFPA 1 Fire Code
-
-
300
-
-
-
Plastic rubbish containers
NFPA 101 Life Safety Code
-
-
300
-
-
-
Plastic rubbish containers
NFPA 5000 Building Code
-
-
150
-
20
-
Water resistive barriers
New Zealand
-
-
150
-
-
External cladding B
New Zealand
ASTM D2898 modif.
-
100
-
25
15
Fire retardant timber cladding
IMO FTP (MSC 88/26/Add.2
-
> 20
-
< 60 (30 s average)
< 20
20
Material for furniture and other components
MiL-STD-2031
-
< 65
< 50 (30 s average)
Composite materials used in US Navy
Australia
-
Indices based on Kokkala et al. Fire and Materials12
Wall and ceiling linings
TABLE 2. Acceptance criteria according to the Cone Calorimeter (ISO 5660-1 or equivalent test methods) at 25 kW/m2 used in codes and national regulations
Country
Weathering method
Acceptance criteria
Used for
Max HRR peak, kW/m2
Max THR, MJ/m2
Test time, min
New Zealand
-
100
-
15
External cladding A
Australia
ASTM D2898 modif.
100
60 (10 min after ignition)
10 min after ignition
Bushfire resisting timber
A separate standard on mass loss rate is also available as ISO 17554. It may be used for industry production control.
Acceptance criteria for general classification of building products are used in New Zealand as direct test data, see Table 1. Australia uses indices based on Cone Calorimeter data, and direct test data only for Bushfire resisting timber, see Table 2. The codes IBC and IFC use acceptance criteria for special products like water resistive barriers, children's playground structures, and plastic rubbish containers. The same is true for the NFPA standards 1, 101 and 5000.
In the European standard EN 16755 and in New Zealand, the Cone Calorimeter is used specifically for fire retardant treated wood products before and after weathering, see Table 1.
The main parameter used in acceptance criteria is peak heat release rate (HRR) in kW/m2. For non-combustibility total heat release (THR) in MJ/m2 is added in Japan and Korea. Canada and NFPA 220 use THR for non-combustibility but measured at different heat exposures and slightly different cone heaters, see Table 3.
TABLE 3. Acceptance criteria according to the Cone Calorimeter (ISO 5660-4 or equivalent test methods) at 50 or 75 kW/m2 for non-combustible products
Country/Code
Acceptance criteria
Test standard
Comments
Heat exposure, kW/m2
Max HRR peak, kW/m2
Max THR, MJ/m2
Test time, min
Canada
-
3
Until no heat or smoke release
CAN/ULC-S135
Same cone heater size as ISO 5660-1
50
NFPA 220 Types of construction
150 (except for <10 s)
8
20
ASTM E2965
Larger cone heater size than ISO 5660-1
75
Table 4 presents two research studies with the aim to determine acceptance criteria based on extensive fire testing. The study by Wade aimed at creating performance-based criteria and is used as background verification for the legislation in New Zealand and the one by Tsantaridis et al focused on wood products.
TABLE 4. Suggested acceptance criteria according to the Cone Calorimeter (ISO 5660-1 or equivalent test methods) at 50 kW/m2 from research studies
Paper
Time to ignition, s
Acceptance criteria
Applicable to
Max HRR peak, kW/m2
Max THR, MJ/m2
Test time, min
Tsantaridis et al., Interflam 2010
≥40
≤100 (for ≥900 s from start of heat exposure)
-
Fire retardant wood products
Euroclass B
Tsantaridis et al., Interflam 2010
≥30
≤180 (for ≥900 s from start of heat exposure)
-
Fire retardant wood products
Euroclass C
Tsantaridis et al., Interflam 2010
≥15
≤250 (for ≥900 s from start of heat exposure)
-
Wood products
Euroclass D
13
-
150
-
15
External claddings
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-10-22 , DOI:
10.1002/fam.3110
This paper describes fire tests on loaded glued laminated timber columns in which the structural response was measured during the heating and cooling phases. Identical columns with 280 × 280 mm2 cross-section and 3.7 m length were tested under various heating durations in a standard furnace to investigate integrity to full burnout. Two of the columns were subjected to ISO 834 heating until failure and their measured fire resistance was 55 and 58 min, respectively. Two columns were subjected to 15 min of ISO 834 heating followed by controlled cooling; these columns failed during the cooling phase, respectively after 98 and 153 min. Flame self-extinction occurred after approximately 40 min while smoldering continued locally. Two columns tested under 10 min of ISO 834 heating both survived the defined heating–cooling exposure. Thermocouples inside the columns show sustained temperature increases for hours after the end of the heating phase. These full-scale furnace experiments show that timber columns may fail during the cooling phase after exposure to standard heating for about 25% of the standard fire resistance duration. These results, in line with previous numerical predictions, highlight the need for further investigation into fire safety until full burnout for timber structures.
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-05-30 , DOI:
10.1002/fam.3152
Ammonium polyphosphate (APP), piperazine pyrophosphate (PAPP), and melamine cyanurate (MCA) were used as raw materials to develop an intumescent flame retardant system (IFRS) for polypropylene (PP). The synergistic flame retardancy among APP, PAPP, and MCA was explored. The effect of the proportion of APP, PAPP, and MCA on the IFRS flame-retardant performance was studied. For the range of samples tested, the IFRS with the proportion of PAPP, MCA, and APP at 4:1:7.5 showed the best flame retardancy. When the addition of PAPP/MCA/APP IFRS in PP was 20%, the prepared flame-retardant PP composite (PP-PMA-3) passed UL-94 V-0 rating. Moreover, the PP-PMA-3 total heat release (THR) decreased by 46.4% compared with PP-0. Meanwhile, PAPP/MCA/APP IFRS showed good smoke suppression performance because the total smoke production (TSP) of PP-PMA-3 decreased by 65.0% compared with PP-0. In addition, the high flame retardancy and the flame-retardant mechanism of the prepared IFRS was explained.
Phosphorous-nitrogen-boron decorated graphene hybrid for flame retardancy enhancement of epoxy resin
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2022-11-20 , DOI:
10.1002/fam.3118
Soaring development in widely applicable materials raises an urgent demand to develop high-performance epoxy resin (EP) materials combining superior flame retardancy, smoke suppression and mechanical properties. Phosphorus, boron and nitrogen-containing flame retardants are high potential environmental-friendly flame-retardant additives in polymer manufacturing owing to their low toxicity, molecular diversity, and efficient flame resistance. In this paper, a novel additive flame retardant of RGO-HCCP@MPB compound was fabricated which involved the functionalization of reduced graphene oxide (RGO) with hexachlorocyclotriphosphazene (HCCP), and the simple complexing RGO-HCCP with melamine phosphate borate (MPB). The prepared RGO-HCCP@MPB was then directly mixed with EP matrix to evaluate its flame resistance. It found that the addition of RGO-HCCP@MPB obviously inhibited the heat release and smoke emission behaviors of EP matrix during combustion. With 5 wt% addition of RGO-HCCP@MPB in EP, the LOI value of EP/RGO-HCCP@MPB reached up to 28.4%, the peak heat release rate (PHRR) and the total heat release (THR) decreased by 61.1% and 30.5% compared to neat EP, respectively. Furthermore, the flexural strength and flexural modulus of the EP/RGO-HCCP@MPB were also promoted compared with that of the pure EP. The flame-retardant mechanism shows that elements of boron (B), nitrogen (N) and phosphorus (P) in RGO-HCCP@MPB compound play a synergistic role in the enhancement of the flame retardancy of EP in a combustion.
Journal of Environmental Chemical Engineering ( IF 0 ) Pub Date: 2023-06-28 , DOI:
10.1002/fam.3168
This research examines the residual mechanical properties of normal and recycled aggregate concrete when subjected to elevated temperatures. The concrete specimens containing recycled aggregate (0%, 50%, 75%, and 100%) were exposed to different temperatures (25, 200, 400, and 600°C) in a muffle furnace at a heating rate of 10°C/min. The variations in flexural strength, compressive strength, and density were then tested according to ASTM standards. Findings from this investigation indicate that the degradation in the mechanical strength of concrete does not seem to be significantly affected by the increase in the percentage of recycled aggregates. However, a significant and linear decrease in the density was observed at 400°C with an increase in the percentage of recycled aggregates. The degradation of the compressive and flexural strengths of recycled aggregate concrete with increasing temperatures obtained from the experimental analysis was compared with the analytical predictions provided by Eurocode 2. Moreover, simplified equations have been proposed to estimate the degradation of the mechanical properties of recycled aggregate concrete at higher temperatures. The incorporation of recycled aggregates into concrete resulted in satisfactory residual performance.
Supplementary Information
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